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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12279279

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the water solubility of diSulfo-Cy3 alkyne, a fluorescent
dye integral to bioconjugation and cellular imaging. This document provides quantitative
solubility data, detailed experimental methodologies for solubility determination, and a
structural illustration of the factors influencing its aqueous solubility.

Core Concepts: The Impact of Sulfonation on
Solubility

Cyanine dyes, in their unmodified state, are often characterized by limited aqueous solubility,
which can necessitate the use of organic co-solvents like DMSO or DMF in labeling reactions.
[1] The diSulfo-Cy3 alkyne overcomes this limitation through the incorporation of two
sulfonate (-SOs~) groups into its chemical structure. These highly polar, negatively charged
moieties significantly enhance the hydrophilicity of the molecule, rendering it highly water-
soluble.[2][3][4] This increased solubility not only simplifies aqueous-based bioconjugation
protocols by eliminating the need for organic solvents but also reduces the propensity of the
dye to aggregate in aqueous buffers, a common issue with non-sulfonated cyanine dyes.[2][5]

Quantitative Solubility Data

While many suppliers describe diSulfo-Cy3 alkyne as readily soluble in water, specific
guantitative data can be limited. However, data for the closely related sulfo-Cy3 fluorophore
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provides a strong reference point for its solubility limit in an agueous environment.

Molar
Compound Solvent Solubility Concentration  Source
(approx.)
Sulfo-Cy3 Water 25 mg/mL 39.63 mM [2]
Qualitatively
diSulfo-Cy3 described as N
Water N Not specified [31161[7]
alkyne "Good solubility"
or "Water"
ualitativel
diSulfo-Cy3 Q ] Y N
DMSO, DMF described as Not specified [3][6]
alkyne
soluble

Note: The molar concentration for Sulfo-Cy3 was calculated based on a molecular weight of
approximately 630.91 g/mol . The molecular weight of diSulfo-Cy3 alkyne is approximately
675.8 g/mol .

The Chemical Basis of diSulfo-Cy3 Alkyne's Water
Solubility

The following diagram illustrates the key functional groups of diSulfo-Cy3 alkyne and their
contribution to its high water solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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